Behenate

• Molecular Formula: C22H43O2-
• Molecular Weight: 339.6 g/mol
• IUPAC Name: docosanoate
• InChI: InChI=1S/C22H44O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-21H2,1H3,(H,23,24)/p-1
• InChI Key: UKMSUNONTOPOIO-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)[O-]

Description

Behenate is a straight-chain saturated fatty acid anion that is the conjugate base of behenic acid, arising from deprotonation of the carboxylic acid group. It has a role as a human metabolite. It is a long-chain fatty acid anion, a straight-chain saturated fatty acid anion, a fatty acid anion 22:0, a 2-saturated fatty acid anion and an omega-methyl fatty acid anion. It is a conjugate base of a docosanoic acid.

Scientific Research Applications

Silver Behenate Under High Pressure

Silver this compound, a salt of behenic acid, has been investigated for its applications in photothermographic imaging and as a diffraction reference material. A study by Paszkowicz et al. (2009) explored its X-ray diffraction properties under high pressures up to 11.4 GPa. This research highlighted the potential of silver this compound in pressure calibration and its behavior under extreme conditions (Paszkowicz et al., 2009).

Glyceryl this compound in Pharmaceutical Applications

Glyceryl this compound has been studied for its role as a plasticizer and release modifier in pharmaceutical solid dispersion systems. Keen et al. (2015) found that it improved the processing of amorphous solid dispersions and allowed for sustained release in certain pharmaceutical applications (Keen et al., 2015).

Structural and Thermal Characterization

Brubach et al. (2007) conducted a detailed study on the physical and thermal properties of glyceryl this compound, used in sustained-release matrices in pharmaceuticals. They characterized various polymorphs and analyzed the influence of crystallization rate on the formation of these polymorphs (Brubach et al., 2007).

Solid Lipid Nanoparticles (SLN)

Glyceryl this compound has been utilized in the development of solid lipid nanoparticles (SLN). Jenning et al. (2000) explored the incorporation of triglyceride-containing oils into the solid shell of SLN, demonstrating its potential in enhancing payloads and storage stability (Jenning et al., 2000).

Use in Diagnosing Fat Malabsorption

Behenic acid's role in diagnosing fat malabsorption, particularly in cystic fibrosis, was investigated by Dorsey et al. (2010). They proposed a new test using behenic acid as a marker for assessing fat absorption (Dorsey et al., 2010).

Photoluminescence Studies

Research on the photoluminescence properties of this compound compounds has been conducted. For instance, Belyĭ et al. (2002) examined the luminescence of Langmuir–Blodgett films of europium and terbium behenates, revealing insights into the energy transfer mechanisms in these systems (Belyĭ et al., 2002).

Glyceryl this compound in Solid Dosage Forms

Souto et al. (2006) assessed glyceryl this compound (Compritol®888 ATO) for the production of solid lipid nanoparticles and nanostructured lipid carriers, particularly focusing on its polymorphic behavior and its interaction with drugs and oils (Souto et al., 2006).

Ultrafast Dynamics in Crystalline Structures

The use of free electron laser radiation for investigating the ultrafast dynamics of crystalline structures, such as silver this compound, has been a topic of interest. Rajkovic et al. (2010) explored this application, highlighting the potential of using soft x-ray free electron laser radiation for crystallographic studies on a nanometer scale (Rajkovic et al., 2010).

Synthesis routes and methods

Procedure details